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Compound of Interest

Compound Name: MNI-D-aspartate

Cat. No.: B565837 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on the stability, storage, and troubleshooting of NMDA solutions for experimental

use.

Frequently Asked Questions (FAQs)
Q1: How should solid NMDA be stored?

A: Solid, crystalline NMDA is stable for years when stored at -20°C.[1] Some suppliers note

stability for up to 3 years at -20°C when kept dry.[2] For short-term needs, storage at room

temperature is also acceptable.

Q2: What is the best solvent for preparing NMDA stock solutions?

A: NMDA can be dissolved in either water or DMSO.[1] Aqueous buffers like PBS (pH 7.2) or

saline are common for direct use in biological experiments.[1] For higher concentrations or

longer-term storage, DMSO is a suitable choice.[1][2]

Q3: What are the recommended concentrations for stock solutions?

A: Solubility limits differ by solvent. Aqueous solutions in PBS (pH 7.2) can reach approximately

10 mg/mL.[1] In water, concentrations of 100 mM (about 14.71 mg/mL) are achievable. DMSO

can dissolve NMDA up to about 10-15 mg/mL.[2][3]

Q4: How should I store NMDA stock solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b565837?utm_src=pdf-interest
https://cdn.caymanchem.com/cdn/insert/14581.pdf
https://www.targetmol.com/compound/nmda
https://cdn.caymanchem.com/cdn/insert/14581.pdf
https://cdn.caymanchem.com/cdn/insert/14581.pdf
https://cdn.caymanchem.com/cdn/insert/14581.pdf
https://www.targetmol.com/compound/nmda
https://cdn.caymanchem.com/cdn/insert/14581.pdf
https://www.targetmol.com/compound/nmda
https://www.selleckchem.com/products/nmda-n-methyl-d-aspartic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A: Storage recommendations depend on the solvent and desired shelf-life.

Aqueous Solutions: It is strongly recommended to prepare these fresh and use them on the

same day.[1] If storage is necessary, aliquots can be kept at -20°C for up to one month.[4]

DMSO Solutions: For longer-term storage, DMSO stock solutions are more stable. They can

be stored at -20°C for up to one year or at -80°C for up to two years.[2][5] Always aliquot

solutions to avoid repeated freeze-thaw cycles.[5]

Q5: What are the signs of NMDA solution degradation or precipitation?

A: Visual signs include cloudiness, crystallization, or visible particulates in the solution,

especially after thawing. A loss of biological activity, such as a diminished electrophysiological

response in controlled experiments, is a functional sign of degradation.

Data Summary Tables
Table 1: Solubility of NMDA

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 14.71 - 30 100 - 203.9 [2]

PBS (pH 7.2) ~10 ~68 [1]

DMSO 5 - 15 34 - 102 [1][3]

Table 2: Recommended Storage Conditions for NMDA
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Format
Storage
Temperature

Shelf Life Reference

Crystalline Solid -20°C ≥ 4 years [1]

Aqueous Solution Prepared Fresh Use within one day [1]

Aqueous Solution -20°C Up to 1 month [4]

DMSO Stock Solution -20°C Up to 1 year [5]

DMSO Stock Solution -80°C Up to 2 years [5]

Experimental Protocols
Protocol: Preparation of a 100 mM Aqueous NMDA Stock
Solution
This protocol is based on a product molecular weight of 147.13 g/mol .

Materials:

N-Methyl-D-aspartic acid (solid)

High-purity water (e.g., Milli-Q or equivalent)

Sterile microcentrifuge tubes

Calibrated scale and appropriate weighing tools

Vortex mixer

0.22 µm syringe filter (optional, for sterile applications)

Procedure:

Calculation: Determine the mass of NMDA required. For 1 mL of a 100 mM solution:

Mass (g) = 147.13 ( g/mol ) * 0.1 (mol/L) * 0.001 (L) = 0.0147 g = 14.71 mg.
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Weighing: Carefully weigh 14.71 mg of solid NMDA and place it into a sterile microcentrifuge

tube.

Dissolution: Add 1 mL of high-purity water to the tube.

Mixing: Close the tube securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming or sonication can aid dissolution if needed.[2]

Sterilization (Optional): If the solution is for use in cell culture or other sterile applications,

pass it through a 0.22 µm syringe filter into a new sterile tube.[5]

Use & Storage: Use the solution immediately for experiments. If short-term storage is

unavoidable, aliquot the solution into smaller volumes and store at -20°C for no more than

one month.[4]

Visual Guides and Workflows
Diagrams of Key Processes
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Solution Preparation Workflow

Start: Obtain Solid NMDA

Calculate & Weigh 
Required Mass

Add Appropriate Solvent
(e.g., Water or DMSO)

Vortex / Sonicate
Until Fully Dissolved

Filter-Sterilize (0.22 µm)
if Necessary

Aliquot into Single-Use Tubes

Store at Recommended
Temperature (-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing NMDA stock solutions.
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Troubleshooting Guide

Unexpected Experimental Results
(e.g., No/Low Response)

Is the NMDA solution
clear and precipitate-free?

How was the solution
prepared and stored?

Yes

Precipitation Issue:
Thaw completely, vortex.
If persists, prepare fresh.

No

Are experimental conditions correct?
(pH, Mg2+, co-agonist)

Fresh / Stored Correctly

Solution Expired or Stored Improperly:
Prepare a fresh solution from solid.

Aqueous >1 day old or
Improperly stored

Suboptimal Conditions:
Verify buffer pH.

Ensure glycine/D-serine co-agonist is present.
Check Mg2+ block at hyperpolarized potentials.

No

Problem likely unrelated to NMDA solution.
Investigate other experimental variables.

Yes

Click to download full resolution via product page

Caption: Flowchart for troubleshooting NMDA-related experiments.
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Simplified NMDA Receptor Activation

NMDA + Glycine/D-Serine
Bind to Receptor

Mg2+ Block is Relieved

Postsynaptic Membrane
Depolarization (via AMPA-R)

Ion Channel Opens

Ca2+ and Na+ Influx

Downstream Signaling Cascades Activated
(e.g., LTP, Excitotoxicity)

Click to download full resolution via product page

Caption: Simplified NMDA receptor activation pathway.[6][7]

Troubleshooting Guide
Problem: I am not observing the expected NMDA-induced current in my electrophysiology

experiment.
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Cause 1: Inactive NMDA Solution. Aqueous solutions of NMDA are not recommended for

storage for more than one day.[1] If your solution is old or was stored improperly (e.g.,

multiple freeze-thaw cycles), it may have lost activity.

Solution: Prepare a fresh NMDA solution from the solid stock just before the experiment.

[5]

Cause 2: Presence of Magnesium Block. The NMDA receptor channel is blocked by

magnesium ions (Mg²⁺) at resting or hyperpolarized membrane potentials.[8][7]

Solution: Ensure your recording is performed at a depolarized potential (e.g., +40 mV) to

relieve the Mg²⁺ block. Alternatively, use a recording buffer that is free of magnesium.

Cause 3: Absence of a Co-agonist. NMDA receptor activation requires the binding of a co-

agonist, typically glycine or D-serine, to the GluN1 subunit.[9][7]

Solution: Always include a co-agonist (e.g., 10 µM glycine) in the experimental solution

along with NMDA to ensure receptor activation.[9]

Cause 4: Suboptimal pH. The activity of the NMDA receptor is sensitive to extracellular pH.

Low pH can decrease receptor activity.[10]

Solution: Verify that the pH of your artificial cerebrospinal fluid (aCSF) or recording buffer

is stable and within the optimal physiological range (typically 7.3-7.4).[11]

Problem: My NMDA solution appears cloudy or has precipitated after thawing.

Cause 1: Incomplete Dissolution. The solution may not have been fully dissolved initially, or it

may have come out of solution during freezing.

Solution: Before use, ensure the solution has equilibrated to room temperature.[4] Vortex

the tube vigorously. If precipitate remains, gentle warming or sonication may help.[2]

Cause 2: Concentration Exceeds Solubility. The concentration of your stock may be too high

for the storage temperature, especially for aqueous solutions.
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Solution: If the precipitate does not redissolve, it is safest to discard the solution and

prepare a new one at a slightly lower concentration. Always ensure the compound is fully

dissolved before aliquoting and freezing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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